A Guide to Determining the Solubility Profile of 2-Chloro-3-methyl-5-nitrobenzoic Acid and Structurally Related Compounds in Organic Solvents
A Guide to Determining the Solubility Profile of 2-Chloro-3-methyl-5-nitrobenzoic Acid and Structurally Related Compounds in Organic Solvents
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
Introduction: The Significance of a Solubility Profile
2-Chloro-3-methyl-5-nitrobenzoic acid is a multifaceted organic molecule featuring a carboxylic acid group, a halogen, and a nitro group. This combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules, potentially including pharmaceuticals and agrochemicals. The journey from a synthesized molecule to a viable product is critically dependent on understanding its physical properties, with solubility being paramount.
A comprehensive solubility profile is not merely a set of data points; it is the foundation upon which efficient and scalable chemical processes are built. For drug development professionals, solubility in various media dictates potential formulation strategies and can be a key determinant of bioavailability. For process chemists, this data is indispensable for:
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Solvent Selection: Identifying suitable solvents for reaction, extraction, and, most importantly, crystallization.
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Crystallization Process Design: The cornerstone of purification for most small-molecule intermediates. Solubility curves dictate the optimal temperature profile, seeding strategy, and anti-solvent addition ratios to maximize yield and control crystal morphology.
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Purification Strategies: Exploiting solubility differences between the target compound and its impurities is a fundamental principle of impurity purging.
Given the absence of a public repository of solubility data for 2-Chloro-3-methyl-5-nitrobenzoic acid, this guide empowers the research scientist to generate this crucial information with a high degree of scientific rigor.
Theoretical Framework of Solid-Liquid Equilibrium
The dissolution of a solid solute in a liquid solvent represents a state of dynamic equilibrium where the rate of dissolution of the solid phase equals the rate of precipitation from the saturated solution. This equilibrium is governed by the principles of thermodynamics. The solubility of a crystalline solid is dependent on several factors:
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Physicochemical Properties of the Solute and Solvent: The "like dissolves like" principle provides a foundational, albeit qualitative, understanding. Polar solutes tend to dissolve in polar solvents, and nonpolar solutes in nonpolar solvents. The interplay of intermolecular forces—such as hydrogen bonding, dipole-dipole interactions, and van der Waals forces—between solute-solute, solvent-solvent, and solute-solvent molecules dictates the dissolution process.
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Temperature: The effect of temperature on solubility is described by the van't Hoff equation. For most solid solutes, the dissolution process is endothermic (absorbs heat), meaning solubility increases with temperature.
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Pressure: For solid-liquid systems, the effect of pressure on solubility is generally negligible.
Experimental Determination of Solubility: A Validated Protocol
The most common and reliable method for determining the solubility of a compound at various temperatures is the isothermal saturation method , coupled with a suitable analytical technique for concentration measurement. This method ensures that a true equilibrium is reached, providing accurate and reproducible data.
The Isothermal Saturation Method: Step-by-Step Protocol
This protocol is designed to be a self-validating system, with built-in checks to ensure equilibrium is achieved.
Materials and Equipment:
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Jacketed glass vials (10-20 mL)
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Thermostatic water bath with precise temperature control (±0.1 K)
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Magnetic stirrer and stir bars
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Analytical balance (±0.1 mg)
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Syringes with filters (e.g., 0.45 µm PTFE or PVDF)
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Volumetric flasks
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High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a calibrated UV-Vis spectrophotometer.
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The solute (2-Chloro-3-methyl-5-nitrobenzoic acid)
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A selection of organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, acetonitrile, toluene, n-heptane) of analytical grade or higher.
Protocol:
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Preparation: Add an excess amount of the solid solute to a pre-weighed jacketed glass vial. The key is to ensure that undissolved solid remains at all temperatures to maintain saturation.
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Solvent Addition: Add a known mass or volume of the chosen solvent to the vial.
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Equilibration: Place the vial in the thermostatic water bath set to the desired temperature. Begin vigorous stirring to facilitate dissolution.
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Causality Explanation: Continuous stirring is crucial to maximize the solid-liquid interfacial area, thereby accelerating the approach to equilibrium. An equilibration time of at least 24 hours is recommended for new systems to ensure that the dissolution process is complete. Preliminary experiments can be run to determine the minimum time required to reach a stable concentration.
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Phase Separation: After the equilibration period, stop the stirring and allow the solid particles to settle for at least 2 hours, while maintaining the set temperature. This step is critical to avoid aspirating solid particles during sampling.
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Sampling: Carefully withdraw a sample of the supernatant (the clear liquid phase) using a pre-heated syringe fitted with a filter.
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Causality Explanation: Pre-heating the syringe to the experimental temperature is a critical step to prevent the solute from precipitating out of the saturated solution due to a temperature drop, which would lead to an underestimation of the solubility.
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Sample Preparation for Analysis: Immediately transfer the filtered sample into a pre-weighed volumetric flask and record the mass. Dilute the sample with a suitable mobile phase (for HPLC) or solvent to a concentration within the calibrated range of the analytical instrument.
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Analysis: Determine the concentration of the solute in the diluted sample using a pre-validated HPLC or UV-Vis method.
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Data Calculation: Calculate the mole fraction solubility (x) using the following equation:
x = (m₁ / M₁) / [(m₁ / M₁) + (m₂ / M₂)]
where:
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m₁ and m₂ are the masses of the solute and solvent, respectively.
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M₁ and M₂ are the molar masses of the solute and solvent, respectively.
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Repeat: Repeat steps 3-8 for each desired temperature point to construct the solubility curve.
Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the isothermal saturation method.
Caption: Workflow for the Isothermal Saturation Method.
Thermodynamic Modeling of Solubility
Once experimental solubility data has been collected, thermodynamic models are used to correlate the data. This is essential for interpolating solubility at temperatures not experimentally measured and for calculating thermodynamic properties of the dissolution process.
The Modified Apelblat Equation
The Apelblat equation is a semi-empirical model that is widely used to describe the relationship between solubility and temperature.[1] The modified Apelblat equation is given as:
ln(x) = A + B/T + C ln(T)
where:
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x is the mole fraction solubility.
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T is the absolute temperature in Kelvin.
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A, B, and C are the model parameters obtained by fitting the equation to the experimental data. A and B represent the non-ideality of the solution, while C reflects the effect of temperature on the enthalpy of fusion.[2]
The van't Hoff Equation
The van't Hoff equation relates the change in the equilibrium constant (in this case, solubility) to the change in temperature and the enthalpy of the process. For an ideal solution, the equation is:
ln(x) = -ΔH_sol / (RT) + ΔS_sol / R
where:
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ΔH_sol is the molar enthalpy of solution.
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ΔS_sol is the molar entropy of solution.
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R is the universal gas constant.
By plotting ln(x) versus 1/T, a linear relationship is often observed, from which the enthalpy and entropy of solution can be determined from the slope and intercept, respectively.
The λh (Buchowski) Equation
The λh equation is another two-parameter model that is effective for correlating solubility data in various systems. It is expressed as:
ln[1 + λ(1-x)/x] = λh(1/T - 1/T_m)
where:
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λ and h are the two model parameters.
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T_m is the melting temperature of the solute.
Case Study: Modeling the Solubility of 2-chloro-5-nitroaniline
To illustrate the application of these models, we will use the experimental solubility data for 2-chloro-5-nitroaniline in twelve different organic solvents.[1] The table below summarizes the mole fraction solubility (x) at various temperatures.
| Temperature (K) | Methanol (x * 10³) | Ethanol (x * 10³) | n-Propanol (x * 10³) | Isopropanol (x * 10³) | 1-Butanol (x * 10³) | Acetonitrile (x * 10³) |
| 278.15 | 8.91 | 10.32 | 10.11 | 8.23 | 9.89 | 40.11 |
| 283.15 | 10.88 | 12.55 | 12.03 | 10.01 | 11.66 | 48.99 |
| 288.15 | 13.25 | 15.11 | 14.35 | 12.11 | 13.89 | 59.88 |
| 293.15 | 16.11 | 18.23 | 17.21 | 14.65 | 16.55 | 72.54 |
| 298.15 | 19.55 | 21.99 | 20.66 | 17.77 | 19.77 | 87.88 |
| 303.15 | 23.77 | 26.55 | 24.88 | 21.55 | 23.66 | 105.77 |
| 308.15 | 28.88 | 31.99 | 29.99 | 26.11 | 28.33 | 126.99 |
| 313.15 | 35.11 | 38.55 | 36.11 | 31.66 | 33.99 | 151.88 |
| 318.15 | 42.66 | 46.33 | 43.55 | 38.33 | 40.77 | 181.11 |
Data adapted from a study on 2-chloro-5-nitroaniline.[1]
These data points would then be fitted to the thermodynamic models using non-linear regression analysis to obtain the model parameters. The quality of the fit is typically assessed by the root-mean-square deviation (RMSD) and the coefficient of determination (R²).
From Data to Insight: A Modeling Workflow
The process of converting raw experimental data into actionable thermodynamic insights is a crucial step.
Caption: From Experimental Data to Process Insights.
Practical Applications in Process Development
The correlated solubility data is directly applicable to the design and optimization of crystallization processes.
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Metastable Zone Width (MSZW): By combining the solubility curve with controlled cooling experiments, the metastable zone width can be determined. This is the region between the solubility curve and the spontaneous nucleation curve, and it is the ideal operating window for controlled crystallization.
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Yield Calculation: The solubility at the initial and final temperatures of a cooling crystallization process allows for the theoretical maximum yield to be calculated, providing a benchmark for process efficiency.
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Solvent Screening: A solvent that exhibits high solubility at elevated temperatures and low solubility at low temperatures is generally a good candidate for crystallization, as it provides a large potential yield. Furthermore, the solvent should be chosen to ensure the desired crystal habit and to purge impurities effectively.
Conclusion
While the specific solubility profile of 2-Chloro-3-methyl-5-nitrobenzoic acid is not currently documented in accessible literature, this guide provides a comprehensive and scientifically rigorous framework for its determination and analysis. By following the detailed isothermal saturation protocol, researchers can generate high-quality, reproducible solubility data. Subsequent correlation of this data with established thermodynamic models like the Apelblat, van't Hoff, and λh equations allows for the calculation of key thermodynamic parameters and provides invaluable insights for the development of robust and efficient crystallization and purification processes. This foundational knowledge is a prerequisite for advancing novel chemical entities from the laboratory to industrial application.
References
- Muby Chemicals. (2024, January 9). 2-Chloro-5-Nitro Benzoic Acid or 6-Chloro-3-Nitrobenzoic Acid Manufacturers, with SDS GHS MSDS Sheet.
- Cheméo. (n.d.). Chemical Properties of 2-Chloro-5-nitrobenzoic acid (CAS 2516-96-3).
- CymitQuimica. (n.d.). CAS 2516-96-3: 2-Chloro-5-nitrobenzoic acid.
- National Center for Biotechnology Information. (n.d.). 2-chloro-5-methyl-3-nitrobenzoic acid. PubChem.
- ResearchGate. (2021, May). Solubility of 2-Amino-5-chloro-3-methylbenzoic Acid in Ten Pure Solvents and Three Groups of Binary Mixed Solvents at T = 278.15–323.15 K.
- ResearchGate. (n.d.). Solubility Measurement and Thermodynamic Model Correlation and Evaluation of 2-Chloro-5-nitroaniline in 12 Pure Solvents.
- Wikipedia. (2023, December 1). Van 't Hoff equation.
- Taylor & Francis Online. (n.d.). van 't Hoff equation – Knowledge and References.
- Journal of Chemical & Engineering Data. (2018, April 3). Solubility modelling and solvent effect for domperidone in twelve green solvents.
- MDPI. (2019, March 5). Measurement and Correlation of the Solubility of β-Cyclodextrin in Different Solutions at Different Temperatures and Thermodynamic Study of the Dissolution Process.
- ProQuest. (n.d.).
- Taylor & Francis Online. (n.d.). Measurement and correlation of solubility and thermodynamic properties of N-acetyl-L-glutamine in some pure solvents and binary.
